Cas no 1235086-72-2 (1-(4-fluorophenyl)methyl-3-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)urea)

• Product Name: 1-(4-fluorophenyl)methyl-3-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)urea
• CAS No: 1235086-72-2
• MF: C₂₁H₂₅FN₄O₂S
• MW: 416.512206792831
• CID: 5917252
• PubChem ID: 49691381
• Update Time: 2025-07-18

1-(4-fluorophenyl)methyl-3-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[(4-fluorophenyl)methyl]-3-[[1-(2-methylsulfanylpyridine-3-carbonyl)piperidin-4-yl]methyl]urea
• Urea, N-[(4-fluorophenyl)methyl]-N'-[[1-[[2-(methylthio)-3-pyridinyl]carbonyl]-4-piperidinyl]methyl]-
• 1-[(4-fluorophenyl)methyl]-3-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}methyl)urea
• F5033-6044
• 1-(4-fluorobenzyl)-3-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)urea
• VU0631624-1
• AKOS024492443
• 1235086-72-2
• 1-(4-fluorophenyl)methyl-3-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)urea

• Inchi： 1S/C21H25FN4O2S/c1-29-19-18(3-2-10-23-19)20(27)26-11-8-16(9-12-26)14-25-21(28)24-13-15-4-6-17(22)7-5-15/h2-7,10,16H,8-9,11-14H2,1H3,(H2,24,25,28)
• InChI Key： FDYWSGMMXDYBCK-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(F)C=C1)C(NCC1CCN(C(C2=CC=CN=C2SC)=O)CC1)=O

Computed Properties

• Exact Mass: 416.16822539g/mol
• Monoisotopic Mass: 416.16822539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 99.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 1-(4-fluorophenyl)methyl-3-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)urea

Introduction to 1-(4-Fluorophenyl)methyl-3-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)urea (CAS No. 1235086-72-2)

1-(4-Fluorophenyl)methyl-3-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)urea (CAS No. 1235086-72-2) is a complex organic compound with significant potential in the pharmaceutical and medicinal chemistry fields. This compound, often referred to by its CAS number, has garnered attention due to its unique structure and promising biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The chemical structure of 1-(4-fluorophenyl)methyl-3-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)urea is characterized by a urea moiety linked to a substituted phenyl group and a piperidine ring. The presence of a fluorine atom on the phenyl ring and a methylsulfanyl group on the pyridine ring adds to its complexity and contributes to its unique pharmacological properties. The molecular formula of this compound is C₂₅H₂₉F₁N₄O₂S, with a molecular weight of approximately 470.58 g/mol.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biochemical assays and pharmaceutical formulations. Its stability under standard laboratory conditions makes it suitable for long-term storage and handling.

Synthesis Methods

The synthesis of 1-(4-fluorophenyl)methyl-3-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)urea involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common approach involves the coupling of 4-fluorobenzylamine with an appropriate isocyanate derivative, followed by the formation of the urea linkage with a substituted piperidine intermediate.

A detailed synthetic route might include the following steps:

• Step 1: Preparation of the isocyanate derivative from 4-fluorobenzylamine.
• Step 2: Synthesis of the substituted piperidine intermediate using a suitable pyridine carboxylic acid and an amine source.
• Step 3: Coupling of the isocyanate derivative with the piperidine intermediate to form the final urea product.

This multi-step process requires careful optimization of reaction parameters such as temperature, solvent, and catalysts to achieve high yields and purity levels. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods, reducing waste and improving overall efficiency.

Biological Activities and Applications

1-(4-fluorophenyl)methyl-3-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)urea has been extensively studied for its potential therapeutic applications. One of its most notable biological activities is its ability to modulate specific protein-protein interactions, which are crucial in various disease pathways. For instance, it has shown promise as an inhibitor of certain kinases involved in cancer progression and inflammatory responses.

In preclinical studies, this compound has demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest its potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results have been encouraging, with patients showing improved symptoms and reduced markers of inflammation without significant adverse effects.

Current Research Trends

The ongoing research on 1-(4-fluorophenyl)methyl-3-{[1-(2-methylsulfanylpyridin-3-carbonyl)piperidin-4-yl]methyl}urea is focused on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Recent studies have investigated its potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for these conditions.

In addition, researchers are exploring its use in combination therapy with other drugs to enhance treatment outcomes. For example, combining this compound with existing anti-inflammatory agents or chemotherapy drugs has shown synergistic effects in preclinical models, suggesting that it could be used as part of a multi-targeted therapeutic strategy.

Conclusion

1-(4-fluorophenyl)methyl-3-{[1-(2-methylsulfanylpyridin-3-carbonyl)piperidin-4-yl]methyl}urea (CAS No. 1235086-72-2) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments for various diseases.